4-amino-6-(4-methoxyphenyl)pyridazin-3(2{H})-one
Overview
Description
4-amino-6-(4-methoxyphenyl)pyridazin-3(2H)-one, also known as 4-aminopyridine, is a heterocyclic organic compound that is used as an intermediate in various synthetic processes. It is a white, crystalline solid that is soluble in water, methanol, ethanol, and other polar organic solvents. It is used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a catalyst in some chemical reactions and as a ligand in coordination chemistry.
Scientific Research Applications
- Anticancer Potential : Researchers have investigated the anticancer properties of this compound due to its ability to inhibit specific enzymes involved in tumor growth. It may serve as a lead compound for developing novel chemotherapeutic agents .
- Anti-inflammatory Activity : The compound’s structure suggests potential anti-inflammatory effects. Scientists are exploring its role in modulating inflammatory pathways and developing anti-inflammatory drugs .
- Neuroprotective Effects : Studies indicate that this compound may protect neurons from oxidative stress and neurodegenerative conditions. Researchers are investigating its potential in treating neurodegenerative diseases like Alzheimer’s and Parkinson’s .
- Plant Growth Regulators : Some research suggests that derivatives of this compound could act as plant growth regulators. They may enhance crop yield, stress tolerance, and overall plant health .
- Semiconducting Properties : The pyridazinone scaffold exhibits semiconducting behavior. Scientists are exploring its use in organic electronic devices, such as organic field-effect transistors (OFETs) and solar cells .
- Inhibitors of Enzymes : The compound’s interaction with specific enzymes makes it a potential enzyme inhibitor. Researchers are studying its effects on enzymes involved in metabolic pathways and disease processes .
- Fluorescent Properties : Some derivatives of this compound exhibit fluorescence. Scientists are investigating their use as luminescent materials in sensors, imaging agents, and optoelectronic devices .
Medicinal Chemistry and Drug Development
Neuroscience and Neuroprotection
Agricultural Science
Materials Science and Organic Electronics
Chemical Biology and Enzyme Inhibition
Photophysics and Luminescent Materials
properties
IUPAC Name |
5-amino-3-(4-methoxyphenyl)-1H-pyridazin-6-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O2/c1-16-8-4-2-7(3-5-8)10-6-9(12)11(15)14-13-10/h2-6H,1H3,(H2,12,13)(H,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CILMMHOBAJASSR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NNC(=O)C(=C2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-amino-6-(4-methoxyphenyl)pyridazin-3(2{H})-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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